Cas no 1804074-58-5 (Benzenepropanenitrile, 2-chloro-6-hydroxy-)
Benzenepropanenitrile, 2-chloro-6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, 2-chloro-6-hydroxy-
- 1804074-58-5
- 3-(2-chloro-6-hydroxyphenyl)propanenitrile
- EN300-1983611
-
- Inchi: 1S/C9H8ClNO/c10-8-4-1-5-9(12)7(8)3-2-6-11/h1,4-5,12H,2-3H2
- InChI Key: KTMDFRPNMZRGEX-UHFFFAOYSA-N
- SMILES: C1(CCC#N)=C(O)C=CC=C1Cl
Computed Properties
- Exact Mass: 181.0294416g/mol
- Monoisotopic Mass: 181.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Boiling Point: 353.2±27.0 °C(Predicted)
- pka: 8.91±0.35(Predicted)
Benzenepropanenitrile, 2-chloro-6-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1983611-0.05g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 0.05g |
$683.0 | 2023-09-16 | ||
| Enamine | EN300-1983611-0.1g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 0.1g |
$715.0 | 2023-09-16 | ||
| Enamine | EN300-1983611-0.25g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 0.25g |
$748.0 | 2023-09-16 | ||
| Enamine | EN300-1983611-0.5g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 0.5g |
$781.0 | 2023-09-16 | ||
| Enamine | EN300-1983611-1.0g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 1g |
$813.0 | 2023-06-03 | ||
| Enamine | EN300-1983611-2.5g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 2.5g |
$1594.0 | 2023-09-16 | ||
| Enamine | EN300-1983611-5.0g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 5g |
$2360.0 | 2023-06-03 | ||
| Enamine | EN300-1983611-10.0g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 10g |
$3500.0 | 2023-06-03 | ||
| Enamine | EN300-1983611-1g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 1g |
$813.0 | 2023-09-16 | ||
| Enamine | EN300-1983611-5g |
3-(2-chloro-6-hydroxyphenyl)propanenitrile |
1804074-58-5 | 5g |
$2360.0 | 2023-09-16 |
Benzenepropanenitrile, 2-chloro-6-hydroxy- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Benzenepropanenitrile, 2-chloro-6-hydroxy-
Benzenepropanenitrile, 2-chloro-6-hydroxy- (CAS No. 1804074-58-5): An Overview of a Promising Compound in Pharmaceutical Research
Benzenepropanenitrile, 2-chloro-6-hydroxy- (CAS No. 1804074-58-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for further investigation.
The chemical formula of Benzenepropanenitrile, 2-chloro-6-hydroxy- is C9H7ClNO, and its molecular weight is approximately 180.61 g/mol. The compound features a benzene ring substituted with a chloro group at the 2-position and a hydroxy group at the 6-position, along with a nitrile group attached to the benzene ring via a propyl chain. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.
In the realm of pharmaceutical research, Benzenepropanenitrile, 2-chloro-6-hydroxy- has shown promise in several areas. One of the most notable applications is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Furthermore, Benzenepropanenitrile, 2-chloro-6-hydroxy- has been investigated for its antioxidant properties. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.
In addition to its anti-inflammatory and antioxidant activities, Benzenepropanenitrile, 2-chloro-6-hydroxy- has also been studied for its anticancer properties. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells and inhibit their proliferation. Specifically, it has shown promising results in inhibiting the growth of human breast cancer cells and colorectal cancer cells. These findings suggest that Benzenepropanenitrile, 2-chloro-6-hydroxy- could be developed into a novel anticancer drug.
The mechanism of action of Benzenepropanenitrile, 2-chloro-6-hydroxy- is not yet fully understood, but it is believed to involve multiple pathways. For instance, its anti-inflammatory effects may be mediated through the inhibition of nuclear factor-kappa B (NF-κB) activation, which is a central regulator of inflammation. Similarly, its antioxidant properties may be attributed to its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
In terms of safety and toxicity, preliminary studies have shown that Benzenepropanenitrile, 2-chloro-6-hydroxy- exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile and potential side effects. Preclinical studies are currently underway to assess the pharmacokinetics and pharmacodynamics of this compound in animal models.
The development of new drugs often involves extensive preclinical and clinical trials to ensure their safety and efficacy. For Benzenepropanenitrile, 2-chloro-6-hydroxy-, several preclinical studies have been conducted to evaluate its potential therapeutic applications. These studies have provided valuable insights into the compound's biological activities and mechanisms of action. If these results are promising, clinical trials may be initiated to test the compound's efficacy in human subjects.
In conclusion, Benzenepropanenitrile, 2-chloro-6-hydroxy- (CAS No. 1804074-58-5) is a promising compound with a wide range of potential applications in pharmaceutical research. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights will emerge, further enhancing our understanding of this fascinating compound.
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